Cas no 2763749-63-7 (1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1))

• Product Name: 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1)
• CAS No: 2763749-63-7
• MF: C₈H₁₆ClNO₃S
• MW: 241.735540390015
• CID: 5458288
• PubChem ID: 165994983
• Update Time: 2025-10-30

1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-oxa-8lambda6-thia-4-azaspiro[5.5]undecane-8,8-dione hydrochloride
• Z5758717937
• 2763749-63-7
• EN300-37351152
• 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1)

• Inchi： 1S/C8H15NO3S.ClH/c10-13(11)5-1-2-8(7-13)6-9-3-4-12-8;/h9H,1-7H2;1H
• InChI Key： ZPRTVCTXAYYNPK-UHFFFAOYSA-N
• SMILES： O1C2(CCCS(=O)(=O)C2)CNCC1.[H]Cl

Computed Properties

• Exact Mass: 241.0539422g/mol
• Monoisotopic Mass: 241.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1)

Introduction to 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1) (CAS No. 2763749-63-7)

1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1), with the CAS number 2763749-63-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic heterocycles and is characterized by its unique structural features, which include a spirocyclic ring system with an oxygen atom, a sulfur atom, and a nitrogen atom. The presence of these heteroatoms imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

The 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide core structure is particularly interesting due to its potential to modulate biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The spirocyclic architecture provides enhanced stability and bioavailability compared to linear analogs, which can be crucial for drug development. Additionally, the hydrochloride salt form of the compound ensures better solubility and pharmacokinetic properties, facilitating its use in preclinical and clinical studies.

Recent research has highlighted the multifaceted biological activities of 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1). Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, it has been reported to possess neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of Alzheimer's disease and Parkinson's disease.

In the context of cancer research, 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide has demonstrated significant antiproliferative activity against various cancer cell lines. Mechanistic studies have revealed that it targets key signaling pathways involved in cell cycle regulation and apoptosis induction. For instance, it has been shown to inhibit the activation of Akt/mTOR signaling pathways, which are frequently dysregulated in cancer cells. This makes it a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1) has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring sustained therapeutic effects and reducing dosing frequency in clinical settings. Additionally, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide in human subjects. Early-phase trials have reported promising results, with patients showing improved clinical outcomes and minimal adverse effects. These findings underscore the potential of this compound as a therapeutic agent for various diseases.

In conclusion, 1-Oxa-8-thia-4-azaspiro[5.5]undecane, 8,8-dioxide, hydrochloride (1:1) (CAS No. 2763749-63-7) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as inflammation, neurodegeneration, and cancer.